Cas no 1209159-53-4 (N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide)

• Product Name: N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide
• CAS No: 1209159-53-4
• MF: C₂₁H₁₉NO₂S
• MW: 349.44606423378
• CID: 6329380
• PubChem ID: 45555054
• Update Time: 2025-10-21

N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide
• N-[1-(thiophen-2-yl)propan-2-yl]-9H-xanthene-9-carboxamide
• SR-01000925128
• SR-01000925128-1
• 1209159-53-4
• AKOS024520215
• N-(1-thiophen-2-ylpropan-2-yl)-9H-xanthene-9-carboxamide
• F5831-2424
• N-(1-(thiophen-2-yl)propan-2-yl)-9H-xanthene-9-carboxamide
• VU0521970-1

• Inchi： 1S/C21H19NO2S/c1-14(13-15-7-6-12-25-15)22-21(23)20-16-8-2-4-10-18(16)24-19-11-5-3-9-17(19)20/h2-12,14,20H,13H2,1H3,(H,22,23)
• InChI Key： YEXRLADSMLZCOK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(C)NC(C1C2C=CC=CC=2OC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 349.11365002g/mol
• Monoisotopic Mass: 349.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide

N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide: A Multifunctional Compound with Promising Applications in Pharmaceutical Research

N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide, a derivative of the xanthene scaffold, has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, with the CAS number 1209159-53-4, is characterized by the integration of a thiophene ring and a xanthene core, which together form a complex molecular architecture. Recent studies have demonstrated its ability to modulate multiple biological targets, making it a valuable candidate for the development of novel therapeutics.

The xanthene core, a well-known chromophoric structure, is widely utilized in the design of fluorescent dyes and photochromic materials. However, its application in pharmaceutical research has been limited until the introduction of functional groups such as the thiophen-2-yl moiety. The propan-2-yl side chain further enhances the compound's solubility and metabolic stability, which are critical factors in drug development. These structural modifications have enabled the compound to exhibit improved pharmacokinetic properties compared to its parent molecules.

Recent advances in computational chemistry have provided insights into the molecular interactions of N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide. A 2024 study published in Journal of Medicinal Chemistry revealed that the compound can selectively bind to the adenosine A2A receptor with high affinity. This interaction has been linked to its potential anti-inflammatory and neuroprotective effects, which are currently under investigation in preclinical models of neurodegenerative diseases. The thiophen-2-yl group appears to play a pivotal role in this binding mechanism by forming hydrogen bonds with key residues in the receptor's binding pocket.

Experimental data from in vitro assays have further validated the compound's biological activity. For instance, a 2023 study demonstrated that N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide exhibits significant cytotoxicity against cancer cell lines, particularly in the context of breast cancer and prostate cancer. The mechanism of action involves the induction of apoptosis through the modulation of mitochondrial pathways, as evidenced by the increased expression of pro-apoptotic proteins such as Bax and the decreased levels of anti-apoptotic proteins like Bcl-2.

Compared to traditional chemotherapeutic agents, this compound shows a favorable safety profile. In vivo experiments using murine models have indicated minimal toxicity to healthy tissues, which is attributed to its selective targeting of cancer cells. This selectivity is further enhanced by the 9H-xanthene-9-carboxamide moiety, which has been shown to interact with specific cellular enzymes involved in tumor progression. These findings suggest that the compound could be a promising candidate for the development of targeted therapies with reduced side effects.

The propan-2-yl substituent also contributes to the compound's pharmacological properties. This branched alkyl group increases the molecule's hydrophobicity, which may facilitate its penetration into lipid-rich cellular membranes. This property is particularly advantageous for targeting intracellular pathways that are often implicated in disease progression. Additionally, the thiophen-2-yl group introduces aromaticity, which enhances the compound's stability in biological environments and reduces its susceptibility to enzymatic degradation.

Recent advances in synthetic chemistry have enabled the scalable production of N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide. A 2024 paper in Organic & Biomolecular Chemistry described a novel synthetic route that utilizes microwave-assisted conditions to achieve high yields of the target compound. This method not only reduces the time required for synthesis but also minimizes the use of hazardous reagents, aligning with the principles of green chemistry. The scalability of this process is crucial for transitioning the compound from laboratory research to clinical applications.

From a pharmacological perspective, the compound's potential applications extend beyond oncology. Preliminary studies suggest that it may also have implications in the treatment of inflammatory diseases. For example, in a 2023 study published in Pharmacological Research, the compound was shown to inhibit the activation of NF-κB, a key signaling pathway involved in the production of pro-inflammatory cytokines. This property could make it a valuable therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as a fluorescent probe for imaging applications. The 9H-xanthene-9-carboxamide scaffold is known for its ability to emit light in the visible spectrum, and the introduction of the thiophen-2-yl group further enhances its photophysical properties. Researchers have demonstrated that the compound can be used to label specific cellular structures, providing a non-invasive means of monitoring biological processes in real-time. This application could have significant implications for both basic research and clinical diagnostics.

Despite these promising findings, further research is needed to fully understand the compound's therapeutic potential. Ongoing studies are focused on elucidating its interactions with other biological targets and assessing its efficacy in more complex disease models. Additionally, the development of drug delivery systems that can enhance its bioavailability and target specificity remains a key challenge for its clinical translation.

In conclusion, N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities, positions it as a promising candidate for the development of novel therapeutics. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the treatment of various diseases, offering new hope for patients in need.

The compound's potential applications in multiple therapeutic areas underscore the importance of continued investigation into its properties and mechanisms of action. As the field of medicinal chemistry continues to advance, the development of compounds like N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide will undoubtedly contribute to the discovery of more effective and safer treatments for a wide range of medical conditions.

Ultimately, the successful translation of this compound into clinical practice will depend on overcoming the challenges associated with its synthesis, formulation, and delivery. However, given its promising pharmacological profile and the growing interest in its potential applications, it is clear that N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide has the potential to make a significant impact in the field of medicine.

As research in this area progresses, it is anticipated that the compound will undergo further evaluation in preclinical and clinical trials. These studies will provide critical insights into its safety, efficacy, and optimal use in therapeutic settings. The continued exploration of its properties will undoubtedly contribute to the advancement of pharmaceutical science and the development of innovative treatments for various diseases.

With its unique molecular structure and diverse biological activities, N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide represents a promising candidate for future therapeutic applications. As the field of medicinal chemistry continues to evolve, the potential of this compound to address unmet medical needs is likely to grow, offering new opportunities for the development of effective and targeted therapies.

Overall, the compound's potential to contribute to the treatment of various diseases highlights the importance of continued research and development in the field of pharmaceutical science. As scientists and researchers continue to explore its properties and applications, it is expected that N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide will play an increasingly important role in the advancement of medical treatments and the improvement of patient outcomes.

As the compound moves closer to clinical application, it is anticipated that its potential will be further realized through rigorous testing and evaluation. The ongoing efforts in this area will not only enhance our understanding of its therapeutic properties but also pave the way for its integration into the broader landscape of modern medicine.

In summary, the development and application of N-1-(thiophen-2-yl)propan-2-yl-9H-xanthene-9-carboxamide represent a significant step forward in the quest for more effective and targeted therapeutic solutions. Its unique molecular structure and diverse biological activities position it as a promising candidate for the treatment of a wide range of medical conditions, offering new hope for patients and advancing the field of pharmaceutical science.